Cas no 3027-05-2 (1,4-Diacetylpiperazine-2,5-dione)

1,4-Diacetylpiperazine-2,5-dione Properties

Names and Identifiers

• 1,4-Diacetylpiperazine-2,5-dione
• N,N'-Diacetylglycine Anhydride
• 1,4-Diacetyltetrahydro-2,5-pyrazinedione
• 1,4-diacetyl-2,5-diketopiperazine
• 1,4-Diacetyl-2,5-dioxopiperazine
• 1,4-Diacetyl-2,5-piperazinedione
• 1,4-diacetyl-piperazine-2,5-dione
• CBBKKVPJPRZOCM-UHFFFAOYSA
• N,N'-diacetyl-2,5-diketopiperazine
• N,N'-Diacetyl-2,5-dioxopiperazine
• N,N'-diacetyl-2,5-piperazinedione
• N,N'-diacetyl-cyclo(Gly-Gly)
• N,N′-Diacetyl-2,5-dioxopiperazine
• J-503973
• SCHEMBL64071
• AMY7026
• 21827-92-9
• DTXSID90337231
• SY051121
• FT-0753504
• 12B-033
• BCP19706
• 3027-05-2
• D1073
• AKOS005069543
• 2,5-Piperazinedione, 1,4-diacetyl-
• 1,4-Diacetyl-2,5-piperazinedione, >=98% (HPLC)
• A852457
• CBBKKVPJPRZOCM-UHFFFAOYSA-
• FT-0680053
• MFCD00059789
• N,N inverted exclamation mark -Diacetylglycine Anhydride
• CS-0033721
• D72581
• InChI=1/C8H10N2O4/c1-5(11)9-3-8(14)10(6(2)12)4-7(9)13/h3-4H2,1-2H3
• DB-250072
• STK955333
• +Expand

• MDL： MFCD00059789
• InChIKey： CBBKKVPJPRZOCM-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10N2O4/c1-5(11)9-3-8(14)10(6(2)12)4-7(9)13/h3-4H2,1-2H3
• SMILES： O=C(CN1C(C)=O)N(C(C)=O)CC1=O

Computed Properties

• Exact Mass: 198.06400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 198.06405680g/mol
• Heavy Atom Count: 14
• Complexity: 291
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Surface Charge: 0
• Topological Polar Surface Area: 74.8

Experimental Properties

• LogP: -1.37400
• PSA: 74.76000
• Boiling Point: 424.4°C at 760 mmHg
• Melting Point: 101.0 to 104.0 deg-C
• Color/Form: Not available
• Solubility: Not available

1,4-Diacetylpiperazine-2,5-dione Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：R26;R36/37/39
• Safety Instruction： S26-S36-S37-S39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H317-H319
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases： 22-36/38-43
• Signal Word：Warning
• HazardClass：IRRITANT

1,4-Diacetylpiperazine-2,5-dione Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%